2-(4-benzyl-1-piperazinyl)-5-(4-chlorobenzylidene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-2-(4-benzylpiperazin-1-yl)-5-[(4-chlorophenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C21H20ClN3OS/c22-18-8-6-16(7-9-18)14-19-20(26)23-21(27-19)25-12-10-24(11-13-25)15-17-4-2-1-3-5-17/h1-9,14H,10-13,15H2/b19-14+
• InChI Key: XSJZXBZJZYMUBX-XMHGGMMESA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC(=O)C(=CC4=CC=C(C=C4)Cl)S3
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC(=O)/C(=C\C4=CC=C(C=C4)Cl)/S3
• Molecular Formula: C21H20ClN3OS
• Molecular Weight: 397.9 g/mol

Description

2-(4-benzyl-1-piperazinyl)-5-(4-chlorobenzylidene)-1,3-thiazol-4(5H)-one, also known as BCT-1, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic properties. BCT-1 is a thiazole derivative that has been synthesized through a multistep process.

Mechanism of Action

The mechanism of action of 2-(4-benzyl-1-piperazinyl)-5-(4-chlorobenzylidene)-1,3-thiazol-4(5H)-one is not fully understood, but it is believed to involve the inhibition of the Akt/mTOR signaling pathway. This pathway is involved in cell growth and survival and is often dysregulated in cancer cells. By inhibiting this pathway, this compound can induce apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound can induce apoptosis and inhibit cell growth. This compound has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. In addition, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, where it has been shown to have neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-benzyl-1-piperazinyl)-5-(4-chlorobenzylidene)-1,3-thiazol-4(5H)-one in lab experiments is that it has been synthesized through a multistep process that has been optimized to increase yield and purity. This makes it easier to obtain pure this compound for use in experiments. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-(4-benzyl-1-piperazinyl)-5-(4-chlorobenzylidene)-1,3-thiazol-4(5H)-one. One direction is to further study its mechanism of action and identify the specific targets that it interacts with. This will help to design more targeted therapies for cancer and neurodegenerative diseases. Another direction is to study the pharmacokinetics of this compound and its potential toxicity in vivo. This will help to determine its potential use as a therapeutic agent in humans. Finally, this compound could be modified to improve its potency and selectivity, which could lead to the development of more effective therapies.

Scientific Research Applications

2-(4-benzyl-1-piperazinyl)-5-(4-chlorobenzylidene)-1,3-thiazol-4(5H)-one has been studied for its potential therapeutic properties, particularly in the field of cancer research. Several studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.